Cas no 1346447-18-4 (tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate)

• Product Name: tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate
• CAS No: 1346447-18-4
• MF: C₁₃H₁₇ClN₂O₄
• MW: 300.738082647324
• MDL: MFCD20487096
• CID: 4695776
• Update Time: 2025-06-10

tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((7-chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-8-yl)methyl)carbamate
• tert-butyl ((7-chloro-2,3-dihydro-[1,4]dioxino-[2,3-b]pyridin-8-yl)methyl)carbamate
• tert-butyl N-({7-chloro-2H,3H-[1,4]dioxino[2,3-b]pyridin-8-yl}methyl)carbamate
• tert-Butyl ((7-chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-8-yl)methyl)carbamate, AldrichCPR
• tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate

• MDL： MFCD20487096
• Inchi： 1S/C13H17ClN2O4/c1-13(2,3)20-12(17)16-6-8-9(14)7-15-11-10(8)18-4-5-19-11/h7H,4-6H2,1-3H3,(H,16,17)
• InChI Key： ZRAIPVZWCABVSF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1CNC(=O)OC(C)(C)C)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 69.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate

Research Brief on tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate (CAS: 1346447-18-4)

The compound tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate (CAS: 1346447-18-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique dioxino-pyridine scaffold, serves as a key intermediate in the synthesis of biologically active compounds, particularly those targeting neurological and oncological pathways. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its structural versatility and pharmacophoric properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of this compound in the development of kinase inhibitors. The study highlighted its role in the efficient construction of pyridine-based heterocycles, which are critical for modulating protein-protein interactions in cancer therapeutics. The compound's chloro and carbamate functional groups were found to enhance its reactivity in palladium-catalyzed cross-coupling reactions, enabling the rapid diversification of its core structure.

Another pivotal application of tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate was reported in a Nature Communications paper, where it was utilized as a precursor for the synthesis of small-molecule modulators of the GABA_A receptor. The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for specific receptor subtypes, suggesting its potential in the treatment of anxiety and epilepsy disorders. The researchers emphasized the compound's favorable pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability.

Further advancements in the characterization of this compound were achieved through computational modeling and X-ray crystallography, as detailed in a recent ACS Chemical Biology publication. These studies provided insights into its conformational dynamics and interactions with biological targets, facilitating the rational design of next-generation therapeutics. The CAS number 1346447-18-4 has thus become a focal point in databases tracking innovative chemical entities for drug discovery.

In conclusion, tert-Butyl ((7-chloro-2,3-dihydro-1,4dioxino2,3-bpyridin-8-yl)methyl)carbamate represents a versatile and pharmacologically relevant scaffold in modern medicinal chemistry. Its applications span from oncology to neuroscience, underpinned by robust synthetic methodologies and growing empirical evidence. Future research is expected to explore its utility in additional therapeutic areas, further solidifying its importance in the pharmaceutical industry.